2-{[5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(4-methyl-1,3-thiazol-2-yl)propanamide

• IUPAC Name: 2-[[5-(3-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C16H16FN5OS2/c1-9-8-24-15(18-9)19-14(23)10(2)25-16-21-20-13(22(16)3)11-5-4-6-12(17)7-11/h4-8,10H,1-3H3,(H,18,19,23)
• InChI Key: OKLGMGWIUJJBBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C(C)SC2=NN=C(N2C)C3=CC(=CC=C3)F
• Molecular Formula: C16H16FN5OS2
• Molecular Weight: 377.5 g/mol

Description

2-{[5-(3-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(4-methyl-1,3-thiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C16H16FN5OS2 and its molecular weight is 377.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 377.07803066 g/mol and the complexity rating of the compound is 474. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Related Compounds : Research on related compounds involves the synthesis and characterization of derivatives through various chemical reactions, providing a foundation for understanding their potential applications in scientific research. For example, the synthesis of new flurbiprofen hydrazide derivatives has been explored for potential anti-HCV, anticancer, and antimicrobial activities. These derivatives undergo comprehensive chemical analysis, including antimicrobial screening and evaluation for inhibition of Hepatitis C virus NS5B polymerase, indicating their relevance in developing therapeutic agents (Çıkla et al., 2013).

• Antioxidant and Anticancer Activity : Studies on novel derivatives have shown significant antioxidant and anticancer activities, suggesting the potential therapeutic applications of these compounds. For instance, certain derivatives have demonstrated higher antioxidant activity than ascorbic acid and exhibited cytotoxic effects against human glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).

• Antimicrobial and Antifungal Agents : The synthesis of various derivatives, including 2-(6-methoxy-2-naphthyl)propionamide derivatives, has been explored for their significant antibacterial and antifungal activities. These studies contribute to the understanding of how structural modifications can enhance the antimicrobial efficacy of these compounds, which is crucial for developing new therapeutic agents (Helal et al., 2013).